Cas no 33662-26-9 (Boc-thr-obzl)

Boc-Thr-OBzl (tert-Butyloxycarbonyl-L-threonine benzyl ester) is a protected derivative of L-threonine, widely used in peptide synthesis. The Boc (tert-butyloxycarbonyl) group safeguards the amino functionality, while the benzyl (OBzl) ester protects the carboxyl group, ensuring selective deprotection during solid-phase or solution-phase peptide coupling. This compound offers high purity and stability, facilitating efficient incorporation of threonine residues into complex peptide sequences. Its orthogonal protecting groups enable controlled stepwise synthesis, minimizing side reactions. Boc-Thr-OBzl is particularly valuable in medicinal chemistry and biochemical research, where precise peptide assembly is critical. Proper handling under anhydrous conditions is recommended to preserve reactivity.
Boc-thr-obzl structure
Boc-thr-obzl structure
Product Name:Boc-thr-obzl
CAS No:33662-26-9
MF:C16H23NO5
MW:309.357525110245
MDL:MFCD11974981
CID:1459166
Update Time:2025-06-12

Boc-thr-obzl Chemical and Physical Properties

Names and Identifiers

    • Boc-Thr-OBzl
    • N-Boc-(S)-(+)-tert-leucinol
    • CTK4C7929
    • (S)-(-)-N-Boc-tert-leucinol
    • N-Boc-L-threonine benzyl ether
    • (2S)-2-&lt
    • (tert-butoxycarbonyl)amino&gt
    • -3,3-dimethyl-1-butanol
    • (S)-[1-(hydroxymethyl)-2,2-dimethylpropyl]carbamic acid 1,1-dimethylethyl ester
    • (S)-N-BOC-TERT-LEUCINOL
    • (S)-2-N-&lt
    • (1,1-dimethylethoxy)carbonyl&gt
    • amino-3,3-dimethylbutanol
    • tert-butyl N-[(1S)-1-(hydroxymethyl)-2,2-dimethylpropyl]carbamate
    • N-Boc-Thr-OBn
    • N-Boc-L-tert-leucinol
    • (1-hydroxymethyl-2,2-dimethylpropyl)-carbamic acid tert-butyl ester
    • AG-E-01350
    • N-Boc-L-threonine benzyl ester
    • 561169_ALDRICH
    • (2S,3R)-benzyl 2-((tert-butoxycarbonyl)amino)-3-hydroxybutanoate
    • Boc-Thr-OBn
    • 2-tert-butoxycarbonylamino-3-hydroxy-butyric acid benzyl ester
    • FT-0663530
    • Boc-L-Thr-OBzl
    • (S)-2-N-<(1,1-dimethylethoxy)carbonyl>amino-3,3-dimethylbut
    • Boc-L-threonine benzyl ester
    • Boc-thr-obzl
    • MDL: MFCD11974981
    • Inchi: 1S/C16H23NO5/c1-11(18)13(17-15(20)22-16(2,3)4)14(19)21-10-12-8-6-5-7-9-12/h5-9,11,13,18H,10H2,1-4H3,(H,17,20)/t11-,13+/m1/s1
    • InChI Key: FHOGXXUNJQGWOP-YPMHNXCESA-N
    • SMILES: O(C(N[C@H](C(=O)OCC1C=CC=CC=1)[C@@H](C)O)=O)C(C)(C)C

Computed Properties

  • Exact Mass: 309.15800
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 9

Experimental Properties

  • Density: 1.152±0.06 g/cm3 (20 ºC 760 Torr),
  • Solubility: Very slightly soluble (0.9 g/l) (25 º C),
  • PSA: 84.86000
  • LogP: 2.39480

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Boc-thr-obzl Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:33662-26-9)Boc-thr-obzl
Order Number:A853604
Stock Status:in Stock
Quantity:100g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 07:46
Price ($):328.0
Email:sales@amadischem.com

Additional information on Boc-thr-obzl

Comprehensive Guide to Boc-Thr-OBzl (CAS No. 33662-26-9): Properties, Applications, and Industry Insights

Boc-Thr-OBzl (tert-Butoxycarbonyl-L-threonine benzyl ester), with the CAS registry number 33662-26-9, is a protected amino acid derivative widely utilized in peptide synthesis and pharmaceutical research. This compound features a Boc (tert-butoxycarbonyl) protecting group and a benzyl (OBzl) ester moiety, making it a versatile building block for complex molecular architectures. Its unique structure ensures stability during synthetic processes while enabling selective deprotection for downstream modifications.

In recent years, the demand for Boc-Thr-OBzl has surged due to its critical role in developing peptide-based therapeutics, including anticancer agents and antimicrobial peptides. Researchers frequently search for "Boc-Thr-OBzl synthesis," "CAS 33662-26-9 supplier," and "Boc-protected threonine applications," reflecting its importance in drug discovery. The compound’s compatibility with solid-phase peptide synthesis (SPPS) and solution-phase methods further enhances its appeal.

From a chemical perspective, Boc-Thr-OBzl exhibits high purity (>98%) and solubility in organic solvents like DMF and dichloromethane. Its molecular formula (C16H23NO5) and weight (309.36 g/mol) are frequently referenced in technical datasheets. The Boc group can be removed under mild acidic conditions, while the benzyl ester is cleaved via hydrogenolysis, offering flexibility in multi-step syntheses.

Industry trends highlight the growing integration of Boc-Thr-OBzl in green chemistry initiatives. Queries such as "sustainable peptide synthesis" and "eco-friendly protecting groups" align with efforts to reduce waste in pharmaceutical manufacturing. Innovations in catalytic hydrogenation for OBzl deprotection exemplify this shift, minimizing heavy metal usage.

Quality control is paramount for CAS 33662-26-9, with HPLC and NMR being standard analytical tools. Suppliers often emphasize "GMP-grade Boc-Thr-OBzl" to meet regulatory requirements for preclinical studies. Storage recommendations typically include cool, dry conditions (2–8°C) under inert gas to prevent degradation.

Emerging applications of Boc-Thr-OBzl span bioconjugation and prodrug design, addressing search terms like "peptide-drug conjugates" and "targeted drug delivery." Its compatibility with click chemistry (e.g., azide-alkyne cycloaddition) opens avenues for modular therapeutics. Recent publications also explore its use in macrocyclic peptides, a hotspot in oncology research.

For procurement, keywords like "buy Boc-Thr-OBzl online" and "bulk amino acid derivatives" dominate search engines. Reputable vendors provide COA (Certificate of Analysis) and MSDS documentation, ensuring compliance with global safety standards. Custom synthesis services for Boc-protected derivatives further cater to niche research needs.

In conclusion, Boc-Thr-OBzl (33662-26-9) remains indispensable in modern organic and medicinal chemistry. Its dual-protection strategy, coupled with evolving synthetic methodologies, positions it at the forefront of peptide innovation. As the industry prioritizes precision medicine and sustainable practices, this compound will continue to bridge academic discovery and industrial application.

Recommended suppliers
Amadis Chemical Company Limited
(CAS:33662-26-9)Boc-thr-obzl
A853604
Purity:99%
Quantity:100g
Price ($):328.0
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